Cas no 1934816-92-8 (3-methanesulfonylbenzene-1-sulfonyl fluoride)

• Product Name: 3-methanesulfonylbenzene-1-sulfonyl fluoride
• CAS No: 1934816-92-8
• MF: C₇H₇FO₄S₂
• MW: 238.256483316422
• MDL: MFCD28968692
• CID: 5162819
• PubChem ID: 122236219
• Update Time: 2025-10-29

3-methanesulfonylbenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl fluoride, 3-(methylsulfonyl)-
• 3-(methylsulfonyl)benzenesulfonyl fluoride
• 3-methanesulfonylbenzene-1-sulfonyl fluoride

• MDL： MFCD28968692
• Inchi： 1S/C7H7FO4S2/c1-13(9,10)6-3-2-4-7(5-6)14(8,11)12/h2-5H,1H3
• InChI Key： HFKVESDSPWZOCO-UHFFFAOYSA-N
• SMILES： C1(S(F)(=O)=O)=CC=CC(S(C)(=O)=O)=C1

Additional information on 3-methanesulfonylbenzene-1-sulfonyl fluoride

Introduction to 3-Methanesulfonylbenzene-1-Sulfonyl Fluoride (CAS No. 1934816-92-8)

3-Methanesulfonylbenzene-1-sulfonyl fluoride (CAS No. 1934816-92-8) is a versatile compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound, characterized by its unique molecular structure, has garnered attention for its potential in developing novel drugs and advanced materials. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to 3-methanesulfonylbenzene-1-sulfonyl fluoride.

The molecular formula of 3-methanesulfonylbenzene-1-sulfonyl fluoride is C₈H₇FOS₂. It is a white crystalline solid with a melting point of approximately 75°C. The compound is highly reactive due to the presence of the sulfonyl fluoride functional group, which makes it an excellent reagent for various chemical transformations. The sulfonyl fluoride group can readily react with nucleophiles, such as amines and alcohols, to form sulfonamides and alkyl sulfonates, respectively.

In terms of synthesis, 3-methanesulfonylbenzene-1-sulfonyl fluoride can be prepared through several routes. One common method involves the reaction of 3-methanesulfonylbenzenesulfonyl chloride with anhydrous hydrogen fluoride (HF) in the presence of a suitable catalyst. This reaction proceeds via a nucleophilic substitution mechanism, where the chloride ion is replaced by the fluoride ion. Another approach involves the direct fluorination of 3-methanesulfonylbenzenesulfonic acid using fluorinating agents such as Selectfluor or N-fluorobenzenesulfonimide (NFSI).

The reactivity and versatility of 3-methanesulfonylbenzene-1-sulfonyl fluoride have made it an important intermediate in the synthesis of various pharmaceuticals and agrochemicals. For instance, it has been used in the development of novel antiviral agents and anticancer drugs. Recent studies have shown that compounds derived from 3-methanesulfonylbenzene-1-sulfonyl fluoride exhibit potent inhibitory activity against specific enzymes involved in viral replication and tumor growth.

In the field of materials science, 3-methanesulfonylbenzene-1-sulfonyl fluoride has found applications in the synthesis of functional polymers and coatings. The sulfonyl fluoride group can be incorporated into polymer chains to enhance their thermal stability and mechanical properties. Additionally, these polymers can be designed to have specific surface functionalities, making them suitable for use in various advanced applications such as drug delivery systems and sensor technologies.

The environmental impact of compounds like 3-methanesulfonylbenzene-1-sulonyl fluoride is an important consideration in their use and disposal. Recent research has focused on developing more sustainable and environmentally friendly synthetic methods for this compound. For example, green chemistry approaches involving the use of non-toxic solvents and catalysts have been explored to minimize environmental hazards.

In conclusion, 3-methanesulfonylbenzene-1-sulonyl fluoride (CAS No. 1934816-92-8) is a valuable compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique chemical properties make it an essential reagent for developing novel drugs and advanced materials. Ongoing research continues to uncover new possibilities for its use, further highlighting its importance in modern chemistry.